Sorbitan trioleate-CP

• IUPAC Name: [(2R)-2-[(2R,3R,4S)-3,4-bis[[(Z)-octadec-9-enoyl]oxy]oxolan-2-yl]-2-hydroxyethyl] (Z)-octadec-9-enoate
• InChI: InChI=1S/C60H108O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)65-52-54(61)59-60(68-58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)55(53-66-59)67-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54-55,59-61H,4-24,31-53H2,1-3H3/b28-25-,29-26-,30-27-/t54-,55+,59-,60-/m1/s1
• InChI Key: ZBNRGEMZNWHCGA-PDKVEDEMSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(C1C(C(CO1)OC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCC=CCCCCCCCC)O
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H]([C@@H]1[C@@H]([C@H](CO1)OC(=O)CCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCC/C=C\CCCCCCCC)O
• Molecular Formula: C60H108O8
• DSSTOX Substance ID: DTXSID20891917
• Molecular Weight: 957.5 g/mol

Description

Sorbitan Trioleate, also known as Tween 85, is a triester of oleic acid and hexitol anhydrides derived from sorbitol. It functions as a surfactant and emulsifying agent. This product is a white to tan-colored solid. It is a detergent and its oil solubility makes it a very effective coupling agent and co-emulsifier for mineral oil.

Synthesis Analysis

Sorbitan esters are produced by reacting the polyol, sorbitol, with a fatty acid. An improved and simple reversed phase high performance liquid chromatographic (HPLC) method employing a C18 column has been developed for the rapid separation of sorbitan ester surfactants and the quantitative determination of the distribution of sorbitan mono-, di-, tri-, and tetraester fractions.

Molecular Structure Analysis

The molecular formula of Sorbitan trioleate-CP is C60H108O8. The InChI is InChI=1S/C60H108O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56 (62)65-52-54 (61)59-60 (68-58 (64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)55 (53-66-59)67-57 (63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54-55,59-61H,4-24,31-53H2,1-3H3/b28-25-,29-26-,30-27-/t54-,55+,59-,60-/m1/s1.

Chemical Reactions Analysis

Sorbitan ester surfactants are very complicated mixtures. The effects of mobile phase composition on the accuracy and reliability of the distribution values calculated for the sorbitan esters were investigated.

Physical And Chemical Properties Analysis

Sorbitan Trioleate is a pale yellow, light yellowish or brown solid, which becomes a viscous, oily, brownish-yellow liquid at about 25 °C.

Scientific Research Applications

• Sorbitan trioleate is used in metered-dose inhalers to keep drugs dispersed in the propellant and lubricate the actuator valve. Supercritical fluid chromatography with flame-ionization detection is suitable for analyzing sorbitan trioleate in these formulations (Di Maso, Purdy, Mcclintock, & Cotton, 1990).

• In pharmaceutical research, complex methods for identifying and preparing polyethylene sorbitan trioleate for analysis have been developed, including purification systems in column chromatography and spectroscopic identification techniques (Orazbekuly, Aitkaliyeva, & Yelubay, 2020).

• Sorbitan polyhydroxystearate, compared to sorbitan trioleate, is used for making concentrated water-in-oil emulsions. Its preparation and superior performance over sorbitan trioleate have been explored (Bhattacharyya & Iyer, 1994).

• The safety of sorbitan trioleate and related esters in cosmetic products as emulsifiers and stabilizers has been assessed, finding them safe under current conditions of use (Sorbitan Stearate, Sorbitan Laurate, Sorbitan Sesquioleate, Sorbitan Oleate, & Sorbitan Trioleate, 1985).

• Surfactant-mediated effects of sorbitan trioleate in pressurized metered-dose inhalers formulated as suspensions have been studied, highlighting its role in drug/surfactant interactions in a model propellant system (Clarke, Wicks, & Farr, 1993).

• The complexation of sorbitan trioleate with β-cyclodextrin, forming well-defined inclusion complexes exhibiting surfactant behavior, has been investigated, demonstrating its potential in green chemistry applications (Machut, Mouri-Belabdelli, Cavrot, Sayede, & Monflier, 2010).

• Its use in the preparation and properties of vesicles (niosomes) for pharmaceutical applications, including drug encapsulation efficiency and release, has been examined (Yoshioka, Sternberg, & Florence, 1994).

• Sorbitan trioleate, modified with Cibacron Blue F-3GA, was used in reversed micelles for protein solubilization, showing increased solubilization capacity and potential for protein separation (Liu, Dong, & Sun, 2006).

Mechanism of Action

Sorbitan Trioleate functions as a surfactant and emulsifying agent. As a surfactant, it reduces the surface tension between two substances, such as two liquids or a liquid and a solid.

Safety and Hazards

Sorbitan Trioleate may be harmful if inhaled and causes respiratory tract irritation. It may be harmful if absorbed through the skin and causes skin irritation. It may also be harmful if swallowed.

Future Directions

The future directions of Sorbitan Trioleate could involve its use in nanotechnology for vaccine delivery. As a surfactant, it could be used to develop efficient vaccine adjuvants and delivery systems.